Cas no 2778-42-9 (1,3-Bis(2-isocyanato-2-propyl)benzene)

• Product Name: 1,3-Bis(2-isocyanato-2-propyl)benzene
• CAS No: 2778-42-9
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD00142493
• CID: 94914
• PubChem ID: 17719
• Update Time: 2025-07-31

1,3-Bis(2-isocyanato-2-propyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-BIS(2-ISOCYANATO-2-PROPYL)BENZENE
• Benzene, 1,3-bis(1-isocyanato-1-methylethyl)-
• 1,3-bis (1-methyl-1-isocyanatoethyl)benzene
• 1,3-Bis(1-isocyanato-1-methylethyl)benzene
• 1,3-bis-(2-isocyanato-prop-2-yl)-benzene
• 1,3-Bis(2-isocyanoto-2-propyl)benzene
• Bisisocyanotopropylbenzene
• META-TETRAMETHYLXYLENEDIISOCYANATE
• m-pheny dimethyl diisocyanate
• m-tetramethylxylenediisocyanate
• m-tmxdi
• tetramethyl-m-xylylenediisocyanate
• TMXDI
• m-Tetramethylxylene diisocyanate
• 1,3-bis(2-isocyanatopropan-2-yl)benzene
• Tetramethyl-m-xylylene diisocyanate
• YMD74QL0TC
• 1,3-Bis(alpha-isocyanatoisopropyl)benzene
• AZYRZNIYJDKRHO-UHFFFAOYSA-N
• Isocyanic acid, m-phenylenediisopropylidene ester
• alpha,alpha,alpha',alpha'-Tetramethyl-m-xylylene d
• 1,3-Bis(2-isocyanato-2-propyl)benzene

• MDL： MFCD00142493
• Inchi： 1S/C14H16N2O2/c1-13(2,15-9-17)11-6-5-7-12(8-11)14(3,4)16-10-18/h5-8H,1-4H3
• InChI Key： AZYRZNIYJDKRHO-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=CC=C(C=1)C(C)(C)N=C=O
• BRN： 2811946

Computed Properties

• Exact Mass: 244.12100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Not available
• Density: 1.06 g/mL at 25 °C(lit.)
• Melting Point: -10°C(lit.)
• Boiling Point: 106°C/0.9mmHg(lit.)
• Flash Point: 308 °F
• Refractive Index: n20/D 1.511(lit.)
• PSA: 58.86000
• LogP: 2.82840
• Solubility: Not available

1,3-Bis(2-isocyanato-2-propyl)benzene Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H303-H315-H317-H320-H330-H400
• Warning Statement： P260-P264-P271-P272-P273-P280-P284-P302+P352+P333+P313+P362+P364-P304+P340+P310-P305+P351+P338+P337+P313-P312-P391-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-43-50/53-48/23-36/38-26
• Safety Instruction： 26-36-61-60-45-36/37-28
• RTECS：CY8480000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：I
• Storage Condition：0-10°C
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Material Chemicals High Polymer Materials